Cas no 1530-04-7 (1,1-Diphenylhexane)

• Product Name: 1,1-Diphenylhexane
• CAS No: 1530-04-7
• MF: C₁₈H₂₂
• MW: 238.367285251617
• MDL: MFCD00041694
• CID: 83757
• PubChem ID: 137062
• Update Time: 2025-04-18

1,1-Diphenylhexane Chemical and Physical Properties

Names and Identifiers

• 1,1-Diphenylhexane
• 1-phenylhexylbenzene
• (phenylhexyl)benzene
• 1,1-Diphenyl-hexan
• 1,1'-hexylidenebis-benzene
• Benzene,1,1'-hexylidenebis
• TIMTEC-BB SBB008725
• hexane,1,1-diphenyl-
• 1,1’-hexylidenebisbenzene
• benzene,1,1’-hexylidenebis-
• Benzene, 1,1'-hexylidenebis-
• BXINIXQKBCSKKR-UHFFFAOYSA-N
• hexane-1,1-diyldibenzene
• FT-0606152
• AKOS025116692
• 1530-04-7
• DTXSID40165187
• diphenylhexane
• DB-390131
• G72593

• MDL： MFCD00041694
• Inchi： 1S/C18H22/c1-2-3-6-15-18(16-11-7-4-8-12-16)17-13-9-5-10-14-17/h4-5,7-14,18H,2-3,6,15H2,1H3
• InChI Key： BXINIXQKBCSKKR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC

Computed Properties

• Exact Mass: 238.17200
• Monoisotopic Mass: 238.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Liquid
• Density: 0.9528 (estimate)
• Melting Point: -11.54°C
• Boiling Point: 129-130°C 2mm
• Flash Point: 129-130°C/2mm
• Refractive Index: 1.5428
• PSA: 0.00000
• LogP: 5.39880
• Solubility: Not determined

1,1-Diphenylhexane Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Safety Instruction： S16-S26-S36-S24/25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38